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Molecular Mechanisms of AXL in Metastasis

AXL promotes metastasis by regulating several key biological processes intrinsic to cancer cells.

¢ Epithelial-Mesenchymal Transition (EMT): AXL is both a regulator and a key effector of EMT. EMT-
inducing transcription factors (SNAIL, SLUG, TWIST, ZEB1/2) directly upregulate AXL expression. In
a feed-forward loop, activated AXL further sustains the EMT program by upregulating these same
transcription factors and mesenchymal markers, enhancing cell invasion and apoptosis resistance [1]
(2] [3].

¢ Cell Invasion and Migration: AXL activation triggers downstream signaling cascades (PI3K/AKT,
MAPK/ERK, JAK/STAT) that control cytoskeletal dynamics and cell motility. It promotes actin
reorganization and the formation of migratory structures like filopodia by activating small GTPases
such as Rho and Rac. AXL also regulates focal adhesion turnover through effectors like
NEDD9/CRKII/PEAK1, facilitating cell movement [1] [4].

e Cell Survival and Proliferation at Metastatic Sites: The GAS6/AXL axis activates pro-survival
signaling pathways, most notably PISK/AKT. This leads to the upregulation of anti-apoptotic proteins
like BCL-2, BCL-XL, and MCL-1, while suppressing pro-apoptotic proteins such as BAD and caspase-
3. This enhances the ability of disseminated cancer cells to survive the stresses of circulation and
colonization in distant organs [5] [4] [3].

Experimental Models and Protocols

Research into AXL's role in metastasis employs a range of established in vitro and in vivo models.
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Table: Key Experimental Approaches for Studying AXL in Metastasis

Experimental

Goal Common Model/Assay Key Readouts & Methodologies
Investigate AXL  Phosphoproteomic Analysis [1] LC-MS/MS to identify phosphorylation
Signaling changes; validation via Western Blot with
phospho-specific antibodies.
Study EMT Cell Line Models (e.g., TNBC, Quantify changes in EMT markers: loss of E-
Induction NSCLC); Immunofluorescence/ cadherin, gain of N-cadherin, Vimentin; AXL,
Western Blot [1] [2] SNAIL, TWIST levels.
Assess Boyden Chamber/Transwell Count cells invading through Matrigel-coated
Invasion & Assays [4] membrane (invasion) or uncoated membrane
Migration (migration).
Evaluate In Vivo  Mouse Xenograft Models (tail Bioluminescent imaging to track metastatic
Metastasis vein, intracardiac, orthotopic) [4] burden; endpoint histology (H&E, IHC) of
[3] target organs (e.g., lungs, liver).
Test Preclinical Treatment Studies [1] Combine AXL inhibitors (e.g., Bemcentinib)
Therapeutic [3] with chemotherapy/targeted therapy; measure
Efficacy primary tumor growth and metastatic burden.

AXL Signaling Pathway Visualization

The following diagram illustrates the core GAS6/AXL signaling axis and its key downstream pathways that

contribute to metastatic progression, integrating the mechanisms described above.
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Legend: Shapes denote cellular components
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Core AXL signaling in metastasis: ligand binding induces dimerization and activates downstream pathways.

Therapeutic Targeting of AXL
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Several therapeutic strategies to inhibit AXL are under development, primarily focusing on small-molecule

inhibitors and antibody-based approaches.

Table: AXL-Targeted Therapeutic Strategies

Therapeutic
Class

Mechanism of Action

Example Agents (Status)

Small-Molecule
TKis

Monoclonal
Antibodies

Decoy
Receptors

AXL-Directed

CAR-T

Combination
Therapies

Compete with ATP in the kinase domain,
inhibiting phosphorylation and downstream
signaling.

Bind extracellular domain to block ligand
interaction and/or induce receptor
internalization.

Soluble AXL extracellular domains that
sequester GAS6 ligand, preventing receptor
activation.

Genetically engineered T cells targeting
AXL-positive cancer cells.

AXL inhibitors combined with chemo-,
targeted, or immuno-therapy to overcome
resistance.

Future Research Directions

Bemcentinib (BGB324, R428) [5] [6]
[2], Gilteritinib (ASP2215) [2], TP-
0903 [2]

YW327.6S2 (Preclinical) [2]

GL2I.T (Preclinical) [6] [1]

AXL-CAR-T (Preclinical, e.qg., for
TNBC) [6] [1]

Bemcentinib + PD-1/PD-L1
inhibitors [5] [3]

Despite promising advances, key challenges remain. Future work should focus on:

¢ Identifying Robust Biomarkers: Not all patients with AXL-positive tumors respond to therapy.
Research is needed to validate predictive biomarkers, such as soluble AXL (sAXL) levels in plasma or

specific genetic signatures, for better patient stratification [7].

¢ Understanding the Inmunomodulatory Role: AXL is expressed on immune cells (macrophages,
NK cells, dendritic cells) and contributes to an immunosuppressive microenvironment. The full impact
of AXL inhibition on anti-tumor immunity requires further elucidation [3].
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e Overcoming Therapeutic Resistance: As with other targeted therapies, resistance to AXL inhibitors
may emerge. Investigating the molecular basis of resistance, including crosstalk with other RTKs like
EGFR and MET, is crucial for developing more durable treatment strategies [5] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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